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Compound of Interest

Compound Name:
2-bromo-N-

cyclohexylpropanamide

Cat. No.: B1340996 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for handling 2-bromo-N-cyclohexylpropanamide, including

operational and disposal plans.

Chemical Profile:

Property Value

Molecular Formula C₉H₁₆BrNO

CAS Number 94318-82-8[1]

Appearance Not specified, likely a solid or liquid

Hazards

While a specific Safety Data Sheet (SDS) is not

readily available for this compound, related

brominated organic compounds are known to

cause skin and eye irritation.[2][3] May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
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Appropriate PPE is crucial to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling 2-bromo-N-cyclohexylpropanamide,

based on general guidelines for halogenated organic compounds.

Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[4] Always

inspect gloves for integrity

before use and change them

immediately upon

contamination.[4]

Eyes Safety goggles or a face shield

Should meet ANSI Z87.1

standards. A face shield should

be worn over safety glasses

when there is a risk of

splashing.[4]

Body Laboratory coat

A flame-resistant lab coat,

such as Nomex®, is

recommended, worn over

cotton clothing.[4] Ensure the

lab coat is buttoned and fits

properly.

Feet Closed-toe shoes

Shoes should fully cover the

feet; porous shoes are not

suitable.[5]

Respiratory
Use in a well-ventilated area or

fume hood

If ventilation is insufficient, a

respirator may be required.

Respirator use necessitates a

formal program including

medical evaluation and fit

testing.[4]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2-bromo-N-cyclohexylpropanamide in the laboratory is

essential for safety and experimental success.

Workflow for Safe Handling:

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Ensure Fume Hood is Operational Gather All Necessary Materials Weigh/Measure Compound in Fume Hood Perform Experimental Procedure Decontaminate Glassware and Surfaces Segregate and Dispose of Waste Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow

Experimental Protocol:

Preparation:

Put on all required personal protective equipment as detailed in the table above.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the containment area.

Handling:

Conduct all manipulations of 2-bromo-N-cyclohexylpropanamide, including weighing

and transferring, within a certified chemical fume hood to prevent inhalation of any

potential vapors or dust.

Use spark-proof tools and equipment, especially if the compound is flammable or used

with flammable solvents.[3][6]

Keep containers of the chemical tightly closed when not in use.[7]

In Case of a Spill:
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For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[7]

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.[8]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

develops.[6][9]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][9]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 2-bromo-N-cyclohexylpropanamide and its associated waste is critical to

prevent environmental contamination and ensure regulatory compliance. As a halogenated

organic compound, it requires specific disposal procedures.

Waste Segregation and Disposal Pathway:
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Waste Disposal Pathway

Disposal Protocol:

Segregation:

Do not mix halogenated organic waste with non-halogenated waste.[10][11] The cost of

disposing of halogenated waste is significantly higher.[11][12]

Keep aqueous waste separate from organic waste.[10]

Solid waste contaminated with 2-bromo-N-cyclohexylpropanamide (e.g., gloves, weigh

paper, absorbent pads) should be collected in a designated, sealed, and labeled

hazardous waste container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name of the contents.[8][12] Do not use abbreviations.[8]

Maintain a log of the contents of each waste container.
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Storage:

Store waste containers in a designated satellite accumulation area.

Keep containers tightly closed except when adding waste.[7][8]

Ensure secondary containment is used for liquid waste containers.

Disposal:

Contact your institution's environmental health and safety department for pickup and

disposal of the hazardous waste.

Halogenated organic wastes are typically disposed of via high-temperature incineration by

a licensed hazardous waste management company.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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